Cas no 41653-81-0 (Irilone (isoflavone))
Irilone (isoflavone) structure
Product Name:Irilone (isoflavone)
Irilone (isoflavone) Chemical and Physical Properties
Names and Identifiers
-
- 9-hydroxy-7-(4-hydroxyphenyl)-[1,3]dioxolo[4,5-g]chromen-8-one
- IRILONE(P)
- 5,4'-Dihydroxy-6,7-methylenedioxyisoflavone
- 9-hydroxy-7-(4-hydroxy-phenyl)-[1,3]dioxolo[4,5-g]chromen-8-one
- 9-Hydroxy-7-(4'-hydroxyphenyl)-8H-1,3-dioxolo<4,5-f><1>-benzopyran-8-on
- 9-Hydroxy-7-(4'-hydroxyphenyl)-8H-1,3-dioxolo<4,5-g><1>-benzopyran-8-on
- Irilone
- Irolone
- 9-Hydroxy-7-(4-hydroxyphenyl)-8H-1,3-dioxolo[4,5-g][1]benzopyran-8-one
- SCHEMBL12073700
- AKOS040763532
- Q6069737
- 3-(4-Hydroxyphenyl)-5-hydroxy-6,7-(methylenebisoxy)-4H-1-benzopyran-4-one
- 9-Hydroxy-7-(4-hydroxyphenyl)-8H-1,3-dioxolo[4,5-g][1]benzopyran-8-one, 9CI
- Irilone (isoflavone)
- 9-hydroxy-7-(4-hydroxyphenyl)-8H-[1,3]dioxolo[4,5-g]chromen-8-one
- 7-(4-Hydroxyphenyl)-9-oxidanyl-(1,3)dioxolo(4,5-g)chromen-8-one
- DTXSID60415191
- HY-N10172
- FS-8118
- BDBM50088502
- 9-Hydroxy-7-(4-hydroxyphenyl)-8H-1,3-dioxolo[4,5-g]-1-benzopyran-8-one
- CS-0369126
- CHEBI:5970
- LMPK12050383
- FB3FTT7LYK
- CHEMBL3527329
- 41653-81-0
- 8H-1,3-Dioxolo[4,5-g][1]benzopyran-8-one, 9-hydroxy-7-(4-hydroxyphenyl)-
- DA-54378
-
- Inchi： 1S/C16H10O6/c17-9-3-1-8(2-4-9)10-6-20-11-5-12-16(22-7-21-12)15(19)13(11)14(10)18/h1-6,17,19H,7H2
- InChI Key： NUGRQNBDTZWXTP-UHFFFAOYSA-N
- SMILES： O1C=C(C2C=CC(=CC=2)O)C(C2C(=C3C(=CC1=2)OCO3)O)=O
Computed Properties
- Exact Mass: 298.04800
- Monoisotopic Mass: 298.04773803g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 481
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 85.2Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.592
- Melting Point: 236-237 ºC
- PSA: 89.13000
- LogP: 2.59990
Irilone (isoflavone) Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Irilone (isoflavone) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemFaces | CFN93694-5mg |
Irilone |
41653-81-0 | >=98% | 5mg |
$333 | 2021-07-22 | |
| ChemFaces | CFN93694-5mg |
Irilone |
41653-81-0 | >=98% | 5mg |
$333 | 2023-09-19 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN6524-5 mg |
Irilone |
41653-81-0 | 5mg |
￥3500.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN6524-5 mg |
Irilone |
41653-81-0 | 98% | 5mg |
￥ 3,330 | 2023-07-11 | |
| TargetMol Chemicals | TN6524-1 mL * 10 mM (in DMSO) |
Irilone |
41653-81-0 | 98% | 1 mL * 10 mM (in DMSO) |
￥ 5500 | 2023-09-15 | |
| TargetMol Chemicals | TN6524-5mg |
Irilone |
41653-81-0 | 5mg |
￥ 4598 | 2024-07-20 | ||
| TargetMol Chemicals | TN6524-1 ml * 10 mm |
Irilone |
41653-81-0 | 1 ml * 10 mm |
￥ 5500 | 2024-07-20 |
Irilone (isoflavone) Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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